2-((6-Phenylthieno[2,3-d]pyrimidin-4-yl)amino)acetic acid

• IUPAC Name: 2-[(6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]acetic acid
• InChI: InChI=1S/C14H11N3O2S/c18-12(19)7-15-13-10-6-11(9-4-2-1-3-5-9)20-14(10)17-8-16-13/h1-6,8H,7H2,(H,18,19)(H,15,16,17)
• InChI Key: SIWOJLWPOSADCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(N=CN=C3S2)NCC(=O)O
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol

Description

This compound belongs to the class of organic compounds known as 2-halobenzoic acids and derivatives. It is a white solid with a yield of 80%.

Synthesis Analysis

The synthesis of this compound involves heating thiophene-2-carboxamides in formic acid. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides. These were cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Molecular Structure Analysis

The molecular weight of this compound is 286.31 and its molecular formula is C14H10N2O3S. The 1H NMR spectrum shows various peaks indicating the presence of different types of hydrogen atoms in the molecule.

Chemical Reactions Analysis

The reaction mixture was stirred at room temperature for 4 hours and then diluted with cold water. The product was collected by filtration, washed with water, and recrystallized from chloroform/ethanol to give pale yellow needles.

Physical And Chemical Properties Analysis

The compound is a white solid with a melting point of 121–122°C. The 1H NMR and 13C NMR spectra provide information about the hydrogen and carbon atoms in the molecule.

Mechanism of Action

While the exact mechanism of action is not specified in the search results, compounds containing five-membered heteroaryl amines showed relatively higher antiviral activity against Newcastle disease virus.